1-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-phenyl-2-(phenylsulfanyl)ethanone

• Molecular Formula: C23H20N2OS
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-(5,6-dimethylbenzimidazol-1-yl)-2-phenyl-2-phenylsulfanylethanone
• InChI: InChI=1S/C23H20N2OS/c1-16-13-20-21(14-17(16)2)25(15-24-20)23(26)22(18-9-5-3-6-10-18)27-19-11-7-4-8-12-19/h3-15,22H,1-2H3
• InChI Key: IJZSYEWMTHBAAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4

Description

1-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-phenyl-2-(phenylsulfanyl)ethanone is a chemical compound with the following structural formula:

$$\text{C}_{20}\text{H}_{18}\text{N}_2\text{OS}$$C20​H18​N2​OS

This compound features a benzimidazole ring system, a phenyl group, and a phenylsulfanyl (thioaryl) substituent. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes:

The synthetic preparation of this compound involves several steps. One possible route includes the following reactions:

• Formation of Benzimidazole Ring:

  • Start with 5,6-dimethyl-1H-benzimidazole.
  • React it with an appropriate carbonyl compound (e.g., benzaldehyde) to form the benzimidazole ring.

• Introduction of Phenylsulfanyl Group:

  • React the benzimidazole intermediate with phenylsulfanyl chloride (thiophenyl chloride) to introduce the phenylsulfanyl substituent.

• Phenyl Group Addition:

  • Finally, add a phenyl group to the benzimidazole ring using appropriate reagents.

Industrial Production:

Industrial-scale production methods may involve modifications of the above synthetic routes, optimized for efficiency and yield.

Chemical Reactions Analysis

1-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-phenyl-2-(phenylsulfanyl)ethanone can undergo various reactions, including:

Oxidation: It may be oxidized to form a corresponding ketone.

Reduction: Reduction of the carbonyl group can yield the corresponding alcohol.

Substitution: The phenylsulfanyl group can undergo substitution reactions.

Condensation Reactions: It can participate in condensation reactions with other carbonyl compounds.

Common reagents and conditions depend on the specific reaction type.

Scientific Research Applications

This compound has diverse applications:

Medicinal Chemistry: Researchers explore its potential as a drug candidate due to its unique structure.

Biological Studies: Investigate its interactions with biological targets (e.g., enzymes, receptors).

Materials Science: It may find use in materials with specific properties.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with cellular components, affecting pathways relevant to its applications.

Comparison with Similar Compounds

While 1-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-phenyl-2-(phenylsulfanyl)ethanone is unique, similar compounds include:

(5,6-Dimethyl-1H-benzimidazol-1-yl)acetic acid:

(5,6-Dimethyl-1H-benzimidazol-1-yl)acetaldehyde:

These compounds share structural features but differ in functional groups and properties.